Cas no 350997-69-2 (3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 350997-69-2
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD01924091
• CID: 891479
• PubChem ID: 776333
• Update Time: 2025-11-02

3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde
• 3-(3,4-DIMETHOXY-PHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
• 5-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde
• HMS2595A15
• EN300-155239
• AKOS000112294
• CCG-14252
• 3-(3,4-Dimethoxy-phenyl)-1H-pyrazole-4-carbaldehyde, AldrichCPR
• STK300045
• Opera_ID_213
• Z275169572
• SCHEMBL16223030
• CBMicro_019036
• 350997-69-2
• Cambridge id 6131933
• HMS3380H04
• ALBB-001065
• BIM-0019194.P001
• DTXSID70354562
• F0917-7533
• CHEMBL1347707
• BBL038191
• AK-968/15363502
• FS-5908
• MFCD01924091
• MLS000684881
• SMR000268356
• CS-0309072

• MDL： MFCD01924091
• Inchi： 1S/C12H12N2O3/c1-16-10-4-3-8(5-11(10)17-2)12-9(7-15)6-13-14-12/h3-7H,1-2H3,(H,13,14)
• InChI Key： MVOHBLRFSWSWBD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=C(C=O)C=NN1)OC

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.21000
• LogP: 1.90640

3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 350997-69-2)

3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 350997-69-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazole derivative features a dimethoxyphenyl group attached to a pyrazole-carbaldehyde core, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting inflammation and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

The compound’s molecular structure (C₁₂H₁₂N₂O₃) combines a heterocyclic pyrazole ring with an aldehyde functional group, enabling diverse chemical modifications. Its CAS number 350997-69-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, where small-molecule modulators are sought after for personalized medicine approaches.

In the context of green chemistry, 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde is also being evaluated for sustainable synthesis routes. With the rise of AI-driven drug design, computational models frequently reference this compound’s scaffold to predict bioactivity, addressing user queries like “pyrazole-based drug candidates 2024” or “dimethoxyphenyl derivatives applications.” Its low toxicity profile further enhances its appeal for preclinical development.

From an industrial perspective, the compound’s stability under ambient conditions and compatibility with cross-coupling reactions make it a preferred choice for high-throughput screening. Suppliers often list it under keywords such as “pyrazole-4-carbaldehyde suppliers” or “CAS 350997-69-2 price,” reflecting its commercial relevance. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a concern frequently raised in research forums.

Looking ahead, 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde is poised to play a pivotal role in advancing precision medicine and material science. Its adaptability to click chemistry and bioconjugation aligns with trends in theranostics, answering search queries like “multifunctional pyrazole aldehydes.” As innovation accelerates, this compound exemplifies the synergy between traditional organic synthesis and cutting-edge biotechnology.